Dotriaconta-16,28-diene-2,4,31-triyne-1,6,30-triol

• CAS No.: 115276-18-1
• Molecular Formula: C32H50O3
• Molecular Weight: 482.7 g/mol
• IUPAC Name: dotriaconta-16,28-dien-2,4,31-triyne-1,6,30-triol
• InChI: InChI=1S/C32H50O3/c1-2-31(34)27-23-20-18-16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19-21-24-28-32(35)29-25-22-26-30-33/h1,5,7,23,27,31-35H,3-4,6,8-21,24,28,30H2
• InChI Key: JZGLSELQORBWPZ-UHFFFAOYSA-N
• Canonical SMILES: C#CC(C=CCCCCCCCCCCC=CCCCCCCCCCC(C#CC#CCO)O)O

Description

Dotriaconta-16,28-diene-2,4,31-triyne-1,6,30-triol is a chemical compound known for its unique structure and properties. It is characterized by the presence of multiple double and triple bonds, as well as hydroxyl groups, making it a compound of interest in various fields of scientific research .

Preparation Methods

The synthesis of Dotriaconta-16,28-diene-2,4,31-triyne-1,6,30-triol involves several steps, including the formation of carbon-carbon bonds and the introduction of hydroxyl groups. The synthetic routes typically involve the use of palladium-catalyzed coupling reactions, such as the Sonogashira coupling, to form the triple bonds. The reaction conditions often require an inert atmosphere, such as nitrogen or argon, and the use of solvents like tetrahydrofuran (THF) or dimethylformamide (DMF). Industrial production methods may involve the optimization of these reactions to increase yield and purity .

Chemical Reactions Analysis

Dotriaconta-16,28-diene-2,4,31-triyne-1,6,30-triol undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form carbonyl compounds using reagents like pyridinium chlorochromate (PCC) or Jones reagent.

Reduction: The double and triple bonds can be reduced to single bonds using hydrogenation reactions with catalysts such as palladium on carbon (Pd/C).

Substitution: The hydroxyl groups can be substituted with other functional groups using reagents like tosyl chloride (TsCl) in the presence of a base. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Dotriaconta-16,28-diene-2,4,31-triyne-1,6,30-triol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: Its unique structure makes it a useful probe for studying biological processes and interactions.

Medicine: It has potential therapeutic applications due to its ability to interact with biological targets.

Industry: It is used in the development of new materials with specific properties, such as conductivity or reactivity.

Mechanism of Action

The mechanism of action of Dotriaconta-16,28-diene-2,4,31-triyne-1,6,30-triol involves its interaction with molecular targets, such as enzymes or receptors. The compound’s multiple double and triple bonds allow it to form strong interactions with these targets, potentially inhibiting their activity or altering their function. The hydroxyl groups can also participate in hydrogen bonding, further stabilizing these interactions .

Comparison with Similar Compounds

Dotriaconta-16,28-diene-2,4,31-triyne-1,6,30-triol can be compared with other similar compounds, such as:

Hexatriaconta-18,30-diene-3,5,33-triyne-2,7,32-triol: Similar structure but with additional carbon atoms.

Tetratriaconta-20,32-diene-4,6,35-triyne-3,8,34-triol: Similar structure but with different positions of double and triple bonds. The uniqueness of this compound lies in its specific arrangement of double and triple bonds, as well as the positions of the hydroxyl groups, which confer distinct properties and reactivity.